Cas no 1522469-40-4 (Isoquinoline, 1-chloro-7-(1-methylethyl)-)

Isoquinoline, 1-chloro-7-(1-methylethyl)-, is a versatile organic compound with significant applications in pharmaceutical research. Its unique structure and stability make it an attractive candidate for drug development. This compound exhibits excellent solubility in organic solvents, facilitating synthesis and analysis. Its synthetic accessibility and structural diversity contribute to its utility in the development of novel therapeutic agents.

Isoquinoline, 1-chloro-7-(1-methylethyl)- structure

1522469-40-4 structure

Product Name:Isoquinoline, 1-chloro-7-(1-methylethyl)-

CAS No:1522469-40-4

MF:C₁₂H₁₂ClN

MW:205.683382034302

CID:5577265

PubChem ID:80505693

Update Time:2025-06-21

Isoquinoline, 1-chloro-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1-chloro-7-(1-methylethyl)-
- 1-Chloro-7-isopropylisoquinoline
- Inchi： 1S/C12H12ClN/c1-8(2)10-4-3-9-5-6-14-12(13)11(9)7-10/h3-8H,1-2H3
- InChI Key： YAPGBWDGBOMYNT-UHFFFAOYSA-N
- SMILES： C1(Cl)C2=C(C=CC(C(C)C)=C2)C=CN=1

Computed Properties

Exact Mass: 205.0658271g/mol
Monoisotopic Mass: 205.0658271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.150±0.06 g/cm3(Predicted)
Boiling Point: 319.6±22.0 °C(Predicted)
pka: 2.26±0.33(Predicted)

Isoquinoline, 1-chloro-7-(1-methylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C203975-50mg	1-Chloro-7-isopropylisoquinoline	1522469-40-4	50mg	$ 365.00	2022-04-01
TRC	C203975-100mg	1-Chloro-7-isopropylisoquinoline	1522469-40-4	100mg	$ 605.00	2022-04-01
Enamine	EN300-398026-0.05g	1-chloro-7-(propan-2-yl)isoquinoline	1522469-40-4	0.05g	$647.0	2023-03-02
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Enamine	EN300-398026-0.25g	1-chloro-7-(propan-2-yl)isoquinoline	1522469-40-4	0.25g	$708.0	2023-03-02
Enamine	EN300-398026-0.5g	1-chloro-7-(propan-2-yl)isoquinoline	1522469-40-4	0.5g	$739.0	2023-03-02
Enamine	EN300-398026-1.0g	1-chloro-7-(propan-2-yl)isoquinoline	1522469-40-4	1g	$0.0	2023-06-07
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Enamine	EN300-398026-5.0g	1-chloro-7-(propan-2-yl)isoquinoline	1522469-40-4	5.0g	$2235.0	2023-03-02
Enamine	EN300-398026-10.0g	1-chloro-7-(propan-2-yl)isoquinoline	1522469-40-4	10.0g	$3315.0	2023-03-02